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Introduction

Sedaxane is a broad-spectrum fungicide belonging to the succinate dehydrogenase inhibitor
(SDHI) class of chemicals.[1] It is primarily utilized as a seed treatment to protect a variety of
crops from seed- and soil-borne fungal diseases.[2] Its mode of action involves the inhibition of
the succinate dehydrogenase enzyme (Complex Il) in the mitochondrial electron transport
chain of fungi, which disrupts cellular respiration and energy production, ultimately leading to
fungal cell death.[1][2][3] Given its application method and persistence in the environment,
understanding the toxicological impact of Sedaxane on non-target organisms is crucial for a
comprehensive environmental risk assessment. This technical guide provides a detailed
toxicological profile of Sedaxane, summarizing key data, experimental methodologies, and
relevant biological pathways.

Quantitative Toxicity Data

The following tables summarize the acute and chronic toxicity of Sedaxane to a range of non-
target organisms. Data has been compiled from various regulatory assessments and scientific
studies.

Table 1: Acute and Chronic Toxicity of Sedaxane to
Aquatic Organisms
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Organism ] . Value Exposure
Species Endpoint . Reference
Category (mglL) Duration
Oncorhynchu
_ EFSA
. s mykiss ,
Fish _ 96-hour LC50 0.58 96 hours Conclusion
(Rainbow
(2012)
Trout)
Cyprinus
carpio APVMA
96-hour LC50 0.62 96 hours
(Common (2013)
Carp)
Pimephales
promelas 33-day APVMA
0.165 33 days
(Fathead NOEC (2013)
Minnow)
) Daphnia
Aquatic 48-hour APVMA
magna 5.96 48 hours
Invertebrates EC50 (2013)
(Water Flea)
21-day APVMA
0.75 21 days
NOEC (2013)
Americamysi
s bahia 96-hour APVMA
_ 15 96 hours
(Mysid EC50 (2013)
Shrimp)
Algae and Pseudokirchn EFSA
72-hour
Aquatic eriella >11 72 hours Conclusion
) ErC50
Plants subcapitata (2012)
EFSA
Lemna gibba  7-day ErC50 >11 7 days Conclusion
(2012)
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Table 2: Acute and Chronic Toxicity of Sedaxane to
Terrestrial Organisms
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Organism ) . Exposure
Species Endpoint Value . Reference
Category Duration
Colinus
o EFSA
) virginianus Acute Oral >2250 mg/kg ) )
Birds _ Single Dose Conclusion
(Bobwhite LD50 bw
. (2012)
Quail)
EFSA
_ >5620 mg/kg )
Dietary LC50 diet 5 days Conclusion
ie
(2012)
Anas
platyrhynchos  Reproductive 1050 mg/kg APVMA
] 22 weeks
(Mallard NOEC diet (2013)
Duck)
_ _ EFSA
Apis mellifera  Acute Oral i
Bees >100 pu g/bee 48 hours Conclusion
(Honeybee) LD50
(2012)
EFSA
Acute )
>100 pu g/bee 48 hours Conclusion
Contact LD50
(2012)
EFSA
o _ >1000 mg/kg )
Earthworms Eisenia fetida  14-day LC50 " 14 days Conclusion
S0i
(2012)
. EFSA
Reproductive ] )
2.4 mg/kg soil 56 days Conclusion
NOEC
(2012)
Sall Nitrogen <25% effect EFSA
Microorganis - Transformatio at0.34 mg/kg 28 days Conclusion
ms n soil (2012)
Carbon <25% effect EFSA
- Transformatio at0.34 mg/kg 28 days Conclusion
n soil (2012)
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Experimental Protocols

The toxicological data presented above are primarily generated using standardized test
protocols, such as those developed by the Organisation for Economic Co-operation and
Development (OECD). Below are detailed descriptions of the likely methodologies employed in
the key studies.

Aquatic Toxicity Testing
o Fish Acute Toxicity (based on OECD Guideline 203): This test evaluates the median lethal

concentration (LC50) of a substance to fish over a 96-hour period.

o Test Organisms: Typically, a cold-water species like rainbow trout (Oncorhynchus mykiss)
and a warm-water species are used.

o Procedure: Fish are exposed to a range of concentrations of Sedaxane in a semi-static or
flow-through system. Mortalities and any sublethal effects are recorded at 24, 48, 72, and
96 hours.

o Data Analysis: The LC50 value and its 95% confidence limits are calculated at the end of
the exposure period.

e Aquatic Invertebrate Acute Immobilisation (based on OECD Guideline 202): This study
determines the concentration at which 50% of Daphnia magna are immobilized (EC50) after
48 hours of exposure.

o Test Organisms: Young daphnids (less than 24 hours old) are used.

o Procedure: Daphnids are exposed to various concentrations of Sedaxane in a static
system. The number of immobilized individuals is recorded at 24 and 48 hours.

o Data Analysis: The EC50 for immobilization is calculated at 48 hours.

Terrestrial Toxicity Testing

» Avian Acute Oral Toxicity (based on OECD Guideline 223): This test determines the acute
oral toxicity (LD50) of a substance to birds.
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o Test Organisms: A gallinaceous species like the bobwhite quail (Colinus virginianus) is
commonly used.

o Procedure: Birds are administered a single oral dose of Sedaxane via gavage. They are
then observed for at least 14 days for mortality and signs of toxicity.

o Data Analysis: The LD50, expressed as mg of test substance per kg of body weight, is
calculated.

o Honeybee Acute Toxicity (based on OECD Guidelines 213 and 214): These tests assess the
acute oral and contact toxicity to adult honeybees.

o Procedure (Oral): Bees are fed a sucrose solution containing various concentrations of
Sedaxane.

o Procedure (Contact): A precise dose of Sedaxane in a suitable solvent is applied to the
dorsal thorax of the bees.

o Endpoint: Mortality is recorded over 48 to 96 hours, and the LD50 (in pg per bee) is
determined for both routes of exposure.

o Earthworm Acute Toxicity (based on OECD Guideline 207): This test evaluates the short-
term toxicity of a substance to earthworms.

o Test Organisms:Eisenia fetida is a standard test species.

o Procedure: Earthworms are exposed to artificial soil treated with a range of Sedaxane
concentrations for 14 days. Mortality and changes in body weight are assessed.

o Data Analysis: The LC50 is calculated at the end of the test.

Signaling Pathways and Mechanisms of Action

The primary mode of action of Sedaxane is the inhibition of the succinate dehydrogenase
(SDH) enzyme, which is a key component of the mitochondrial electron transport chain
(Complex II) and the tricarboxylic acid (TCA) cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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